Cas no 185444-98-8 (Ethanone,1-(4,5-dihydro-2-oxazolyl)-)

Ethanone,1-(4,5-dihydro-2-oxazolyl)- structure
185444-98-8 structure
Product Name:Ethanone,1-(4,5-dihydro-2-oxazolyl)-
CAS No:185444-98-8
MF:C5H7NO2
MW:113.114581346512
CID:114559
PubChem ID:18717714
Update Time:2025-04-18

Ethanone,1-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4,5-dihydro-2-oxazolyl)-
    • Ethanone, 1-(4,5-dihydro-2-oxazolyl)- (9CI)
    • SCHEMBL13154302
    • 185444-98-8
    • 1-(4,5-Dihydro-1,3-oxazol-2-yl)ethanone
    • Inchi: 1S/C5H7NO2/c1-4(7)5-6-2-3-8-5/h2-3H2,1H3
    • InChI Key: LSIMTRQDJFJBBH-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=NCC1

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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